Cas no 891391-61-0 (1-(4-Methylpyrimidin-2-yl)piperidine-4-carboxylic acid)

• Product Name: 1-(4-Methylpyrimidin-2-yl)piperidine-4-carboxylic acid
• CAS No: 891391-61-0
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• MDL: MFCD10703526
• CID: 4658838
• Update Time: 2025-07-01

1-(4-Methylpyrimidin-2-yl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methylpyrimidin-2-yl)piperidine-4-carboxylic acid
• 4-Piperidinecarboxylic acid, 1-(4-methyl-2-pyrimidinyl)-

• MDL： MFCD10703526
• Inchi： 1S/C11H15N3O2/c1-8-2-5-12-11(13-8)14-6-3-9(4-7-14)10(15)16/h2,5,9H,3-4,6-7H2,1H3,(H,15,16)
• InChI Key： LIHYEZQZNBZFJB-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC(C)=N2)CCC(C(O)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-(4-Methylpyrimidin-2-yl)piperidine-4-carboxylic acid

Introduction to 1-(4-Methylpyrimidin-2-yl)piperidine-4-carboxylic acid (CAS No. 891391-61-0) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

1-(4-Methylpyrimidin-2-yl)piperidine-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 891391-61-0, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and promising biological activities. This compound belongs to the piperidine-pyrimidine hybrid class, which has been extensively studied for its potential in drug discovery and development. The presence of both pyrimidine and piperidine moieties in its molecular framework endows it with versatile interactions that can be exploited for therapeutic purposes.

The structural motif of 1-(4-Methylpyrimidin-2-yl)piperidine-4-carboxylic acid consists of a pyrimidine ring substituted at the 2-position with a methyl group, which is further linked to a piperidine ring at the 4-position through a carboxylic acid moiety. This arrangement creates multiple sites for functionalization, making it a valuable scaffold for designing novel bioactive molecules. The carboxylic acid group, in particular, serves as a critical pharmacophore, enabling the compound to engage in hydrogen bonding interactions with biological targets, thereby modulating their activity.

In recent years, there has been growing interest in exploring the pharmacological potential of piperidine-pyrimidine hybrids. These compounds have been reported to exhibit a wide range of biological activities, including kinase inhibition, antiviral effects, and anti-inflammatory properties. For instance, derivatives of this class have shown promise in targeting Janus kinases (JAKs), which are involved in various inflammatory and autoimmune diseases. The methylpyrimidinyl moiety plays a crucial role in determining the binding affinity and selectivity of these compounds toward their biological targets.

One of the most compelling aspects of 1-(4-Methylpyrimidin-2-yl)piperidine-4-carboxylic acid is its versatility as a building block for drug discovery. Researchers have leveraged this scaffold to develop inhibitors of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and have been implicated in cancer development. The carboxylic acid group can be further modified to introduce additional functional handles, such as amides or esters, which can enhance solubility or improve metabolic stability. These modifications allow for fine-tuning the pharmacokinetic properties of the compound, making it more suitable for therapeutic applications.

Recent advances in computational chemistry and molecular modeling have facilitated the rapid design and optimization of 1-(4-Methylpyrimidin-2-yl)piperidine-4-carboxylic acid derivatives. These computational tools enable researchers to predict binding modes and interaction energies between the compound and its target proteins with high accuracy. This has accelerated the discovery process by allowing virtual screening of large libraries of analogs before experimental synthesis. Such high-throughput approaches have been instrumental in identifying lead compounds with improved potency and selectivity.

The synthesis of 1-(4-Methylpyrimidin-2-yl)piperidine-4-carboxylic acid involves multi-step organic transformations that highlight its synthetic accessibility. Key steps include condensation reactions between appropriately substituted pyrimidines and piperidine derivatives, followed by carboxylation at the desired position. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have made it possible to construct complex heterocyclic frameworks efficiently. These synthetic strategies not only enhance yield but also provide opportunities for introducing structural diversity into libraries of compounds for screening purposes.

In addition to its pharmaceutical applications, 1-(4-Methylpyrimidin-2-yl)piperidine-4-carboxylic acid has shown promise in materials science research. Its ability to form stable coordination complexes with metal ions makes it useful as a ligand in catalysis and as a component in functional materials. For example, complexes formed with transition metals such as palladium or copper have been explored for their catalytic activity in cross-coupling reactions, which are essential for constructing complex organic molecules.

The growing body of literature on 1-(4-Methylpyrimidin-2-yl)piperidine-4-carboxylic acid underscores its significance as a versatile intermediate in medicinal chemistry and chemical biology. As research continues to uncover new biological activities and synthetic strategies for this compound, its role in drug discovery is expected to expand further. Collaborative efforts between academia and industry are likely to drive innovation by combining expertise in synthetic chemistry, computational modeling, and biological assays.

In conclusion,1-(4-Methylpyrimidin-2-yl)piperidine-4-carboxylic acid (CAS No. 891391-61-0) represents a structurally intriguing compound with broad applicability across multiple domains of chemical research. Its unique combination of pharmacological potential and synthetic tractability positions it as a valuable asset for future discoveries. As our understanding of its properties continues to evolve, so too will its contributions to advancing therapeutic interventions and material innovations.